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Compound of Interest

Compound Name: RK-582

Cat. No.: B15588762

Disclaimer: No specific Safety Data Sheet (SDS) for RK-582 (CAS Number: 2171388-28-4)
was publicly available at the time of this writing. The following guidance is based on best
practices for handling potent, research-grade kinase inhibitors and should be supplemented by
a thorough risk assessment by qualified personnel before any handling occurs.

RK-582 is an orally active, spiroindoline-based selective inhibitor of tankyrase, which is
involved in the Wnt/[3-catenin signaling pathway.[1][2] It is under investigation for its potential in
treating colorectal cancer.[2][3] As a potent, biologically active small molecule, RK-582 should
be handled with a high degree of caution to minimize exposure.

Property Value

Compound Name RK-582

CAS Number 2171388-28-4[1][3][4]

Molecular Formula C27H35FN60O3[1][3]

Molecular Weight 510.60 g/mol [1]

Target Tankyrase (TNKS1/TNKS2), PARP[1]
Solubility 10 mM in DMSO[1]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling RK-582 to prevent inhalation,
dermal, and ocular exposure. The required level of protection depends on the specific
laboratory activity.

. Recommended Personal Protective
Laboratory Activity Equi .
quipmen

- Respirator: NIOSH-approved N95 or higher-
rated respirator. - Gloves: Double-gloving with
nitrile gloves. - Eye Protection: Chemical splash

Weighing and Aliquoting (Solid Form) goggles. - Lab Coat: Disposable or dedicated
non-absorbent lab coat. - Ventilation: Certified
chemical fume hood or powder containment
hood.

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or a
Solution Preparation and Handling face shield if a splash risk exists. - Lab Coat:

Standard laboratory coat. - Ventilation: Chemical

fume hood.

- Gloves: Nitrile gloves. - Eye Protection: Safety
) glasses with side shields. - Lab Coat: Standard
Cell Culture and In Vitro Assays i
laboratory coat. - Containment: Class Il

biological safety cabinet.

- Gloves: Heavy-duty nitrile or butyl rubber
Waste Disposal gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational and Disposal Plans

A clear and concise operational plan is essential for the safe management of RK-582.

Handling and Experimental Use:
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» Designated Area: All work with RK-582 should be conducted in a designated and clearly
marked area.

e Fume Hood: All manipulations of the solid compound and concentrated solutions must be
performed in a certified chemical fume hood.[5]

» Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Disposal Plan: All waste must be disposed of in accordance with local, state, and federal
regulations.

Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for
hazardous chemical waste.

Decontamination: Decontaminate all work surfaces and reusable equipment after use.

Experimental Protocols and Visualizations

Wnt/(3-catenin Signaling Pathway and RK-582 Inhibition

Tankyrase inhibitors like RK-582 act on the Wnt/p-catenin signaling pathway. In the absence of
a Wnt signal, a "destruction complex" phosphorylates [3-catenin, targeting it for degradation.
Tankyrase promotes the degradation of Axin, a key component of this destruction complex. By
inhibiting tankyrase, RK-582 stabilizes Axin, leading to the degradation of 3-catenin and the
downregulation of Wnt target genes, which can suppress tumor growth.[6][7]
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Caption: Inhibition of the Wnt/(3-catenin pathway by RK-582.

General Experimental Workflow for Handling RK-582

The following workflow outlines the key steps for safely handling a potent compound like RK-

582 in a laboratory setting.
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Safe Handling Workflow for Potent Compounds

1. Preparation
- Review safety protocols

- Designate work area
- Assemble PPE and equipment

2. Weighing
- In fume hood/containment unit
- Use dedicated tools
- Double-glove

3. Solubilization
- In fume hood
- Add solvent slowly
- Cap and vortex

4. Experimentation
- In designated area (e.g., BSC)
- Follow specific protocol
- Minimize aerosol generation

5. Decontamination
- Clean work surfaces
- Decontaminate equipment
- Remove PPE carefully

6. Waste Disposal
- Segregate waste streams

- Use labeled, sealed containers
- Follow institutional procedures

Click to download full resolution via product page

Caption: General experimental workflow for handling RK-582.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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